Cas no 2225178-53-8 (2，3-Dimethyl-5-cyclopropylphenylboronic acid)

• Product Name: 2，3-Dimethyl-5-cyclopropylphenylboronic acid
• CAS No: 2225178-53-8
• MF: C₁₁H₁₅BO₂
• MW: 190.05
• CID: 5144171
• PubChem ID: 133634852
• Update Time: 2025-06-10

2，3-Dimethyl-5-cyclopropylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethyl-5-cyclopropylphenylboronic acid
• 2225178-53-8
• (5-Cyclopropyl-2,3-dimethylphenyl)boronic acid
• 2，3-Dimethyl-5-cyclopropylphenylboronic acid

• Inchi： 1S/C11H15BO2/c1-7-5-10(9-3-4-9)6-11(8(7)2)12(13)14/h5-6,9,13-14H,3-4H2,1-2H3
• InChI Key： SPNOCAIKAVJZSY-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC(C2CC2)=CC(C)=C1C

Computed Properties

• Exact Mass: 190.1165099g/mol
• Monoisotopic Mass: 190.1165099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on 2，3-Dimethyl-5-cyclopropylphenylboronic acid

Research Brief on 2,3-Dimethyl-5-cyclopropylphenylboronic Acid (CAS: 2225178-53-8) in Chemical Biology and Pharmaceutical Applications

2,3-Dimethyl-5-cyclopropylphenylboronic acid (CAS: 2225178-53-8) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. Boronic acids are known for their unique reactivity, particularly in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules, including pharmaceuticals. This compound, with its specific structural features, has been explored for its potential in drug discovery, targeted therapy, and as a building block in organic synthesis.

Recent studies have highlighted the role of 2,3-Dimethyl-5-cyclopropylphenylboronic acid in the development of novel kinase inhibitors. Kinases are a critical class of enzymes involved in signal transduction pathways, and their dysregulation is often associated with cancer and other diseases. The boronic acid moiety in this compound facilitates the formation of reversible covalent bonds with the active sites of kinases, enhancing binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of potent and selective inhibitors for EGFR (Epidermal Growth Factor Receptor) mutants, which are implicated in non-small cell lung cancer.

In addition to its pharmacological applications, 2,3-Dimethyl-5-cyclopropylphenylboronic acid has been employed in chemical biology as a probe for studying protein-ligand interactions. Its ability to form stable complexes with diols and other nucleophiles makes it a valuable tool for labeling and detecting biomolecules. For instance, a recent study in ACS Chemical Biology utilized this compound to develop a fluorescent probe for tracking glycosylation patterns in live cells, providing insights into cellular processes and disease mechanisms.

The synthesis and optimization of 2,3-Dimethyl-5-cyclopropylphenylboronic acid have also been a focus of recent research. Advances in catalytic systems and reaction conditions have improved the yield and purity of this compound, making it more accessible for large-scale applications. A 2022 publication in Organic Process Research & Development outlined a scalable and environmentally friendly synthesis route, emphasizing the use of palladium catalysts and mild reaction conditions to minimize byproduct formation.

Looking ahead, the potential of 2,3-Dimethyl-5-cyclopropylphenylboronic acid extends beyond its current applications. Ongoing research is exploring its use in the development of boron neutron capture therapy (BNCT) agents, where the boron-10 isotope can be incorporated to target cancer cells for localized radiation therapy. Preliminary results from in vitro and in vivo studies are promising, suggesting a new avenue for this compound in oncology.

In conclusion, 2,3-Dimethyl-5-cyclopropylphenylboronic acid (CAS: 2225178-53-8) represents a multifaceted tool in chemical biology and pharmaceutical research. Its applications in drug discovery, chemical probes, and therapeutic development underscore its importance in advancing scientific and medical knowledge. Continued research and innovation will likely uncover even more roles for this versatile compound in the years to come.